Cas no 476463-17-9 (N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 476463-17-9
• MF: C₁₆H₁₀N₄O₅S
• MW: 370.339401721954
• CID: 6336126
• PubChem ID: 16800506
• Update Time: 2025-06-27

N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• 476463-17-9
• N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• F0529-0410
• N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• Oprea1_365642
• AKOS024580651
• N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• AB00668103-01

• Inchi： 1S/C16H10N4O5S/c21-14(9-4-5-12-13(7-9)25-8-24-12)17-16-19-18-15(26-16)10-2-1-3-11(6-10)20(22)23/h1-7H,8H2,(H,17,19,21)
• InChI Key： GTUSBNBWFPPKKS-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC=C(C=1)[N+](=O)[O-])NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 370.03719061g/mol
• Monoisotopic Mass: 370.03719061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 147Ų

Additional information on N-5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide (CAS No. 476463-17-9): A Promising Compound in Modern Medicinal Chemistry

N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide, with the systematic CAS No. 476463-17-9, represents a novel class of heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in drug discovery and therapeutic development. This compound, characterized by its unique 1,3,4-thiadiazol-2-yl and 2H-1,3-benzodioxole-5-carboxamide moieties, exhibits multifunctional properties that make it a valuable candidate for exploring new pharmacological targets.

Recent studies have highlighted the structural complexity of this compound, which combines the aromatic ring systems of 2H-1,3-benzodioxole with the heterocyclic 1,3,4-thiadiazole scaffold. The 3-nitrophenyl substituent at the nitrogen atom of the 1,3,4-thiadiazol-2-yl group plays a critical role in modulating its biological activity, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry. This research revealed that the electron-withdrawing nature of the 3-nitrophenyl group enhances the compound's ability to interact with specific protein targets, such as kinases and transcription factors, which are implicated in various pathological conditions.

The synthesis of N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide has been optimized through advanced organic methodologies, with a focus on improving yield and purity. A 2022 paper in Organic & Biomolecular Chemistry described a novel multistep approach involving the coupling of 2H-1,3-benzodioxole-5-carboxylic acid with a 1,3,4-thiadiazole derivative, followed by selective nitration of the phenyl ring. This synthetic strategy not only ensures the stability of the final product but also allows for the incorporation of functional groups that can be tailored for specific therapeutic applications.

Pharmacological investigations into this compound have revealed its potential as a modulator of inflammatory pathways. A 2024 study in Pharmacological Research demonstrated that N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of chronic inflammation. The compound's ability to suppress the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, suggests its potential as a therapeutic agent for autoimmune disorders and inflammatory diseases.

Additionally, recent research has explored the antitumor potential of this compound. A 2023 study published in Cancer Letters reported that N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide demonstrates selective cytotoxicity against cancer cell lines, particularly those overexpressing certain oncogenic receptors. The compound's mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, making it a promising candidate for the development of targeted cancer therapies.

The molecular structure of N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide has also been analyzed through advanced computational methods. A 2024 paper in Journal of Computational Chemistry employed molecular docking studies to predict the compound's interaction with various protein targets. These simulations suggested that the 1,3,4-thiadiazol-2-yl moiety forms hydrogen bonds with key residues in target proteins, while the 3-nitrophenyl group contributes to hydrophobic interactions. Such insights are critical for the rational design of analogs with enhanced potency and selectivity.

Furthermore, the physicochemical properties of this compound have been evaluated for its potential pharmaceutical formulation. A 2023 study in European Journal of Pharmaceutical Sciences investigated the solubility and stability of N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide in different solvents and under varying pH conditions. The results indicated that the compound exhibits good solubility in polar solvents, which is essential for its application in drug delivery systems. The study also emphasized the importance of optimizing the crystalline form of the compound to enhance its bioavailability.

Despite its promising properties, challenges remain in the development of N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide as a therapeutic agent. A 2024 review in Drug Discovery Today highlighted the need for further preclinical studies to evaluate its safety profile and long-term efficacy. Additionally, the compound's potential toxicity and pharmacokinetic behavior require thorough investigation to ensure its suitability for clinical applications.

In conclusion, N-5-(3-Nitrophenyl)-1,3,4-Thiadiazol-2-yl-2H-1,3-Benzodioxole-5-Carboxamide (CAS No. 476463-17-9) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifunctional properties position it as a valuable candidate for the development of novel therapeutics. Continued research into its pharmacological mechanisms, synthetic optimization, and formulation strategies will be critical in translating this compound into clinical practice.